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Compound of Interest

Compound Name: Pyramat

Cat. No.: B1618082

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount to ensuring a safe working environment and
regulatory compliance. This document provides a comprehensive guide to the proper disposal
procedures for Pyramat, a dimethylcarbamate insecticide. Adherence to these protocols is
essential for minimizing environmental impact and protecting all personnel.

Hazard and Safety Overview

Pyramat (CAS No. 2532-49-2), chemically known as 6-methyl-2-propylpyrimidin-4-yl
dimethylcarbamate, is a carbamate pesticide.[1] Carbamate insecticides are known to be
cholinesterase inhibitors, which can act as neurotoxins.[1] Therefore, Pyramat waste is
considered hazardous and must be managed accordingly. Improper disposal of this pesticide or
its containers is a violation of federal and local regulations.[2][3]

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for Pyramat is not readily available, the following
table summarizes general toxicity information for similar pesticide formulations. This data
underscores the importance of proper handling and disposal to prevent exposure.
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Property Value Species Notes

Toxicity data for a
Acute Oral LD50 > 5,000 mg/kg Rat similar pesticide

formulation.[4]

Toxicity data for a
Acute Dermal LD50 > 2,000 mg/kg Rat similar pesticide

formulation.[4]

Toxicity data for a
Acute Inhalation LC50 > 2.05 mg/L (4-hour) Rat similar pesticide

formulation.[4]

May cause corneal

Eye Irritation Moderately irritating Rabbit o

injury.[4]

Data for a similar
Skin Irritation Non-irritating Rabbit pesticide formulation.

[4]

) A known hazard for
) o May cause an allergic o
Skin Sensitization ) ) N/A some pesticide
skin reaction )
formulations.[5]

Detailed Disposal Protocol

The primary route for the disposal of Pyramat and its contaminated materials is through a
licensed hazardous waste disposal contractor.[6] Always consult your institution's
Environmental Health and Safety (EHS) office for specific guidance and to arrange for waste
pickup.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:
o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield
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e Alaboratory coat or other protective clothing

Step 2: Waste Collection and Segregation

o Chemical Waste: Collect all waste Pyramat, including expired or unused quantities, in a
designated and clearly labeled hazardous waste container.[6] The container must be made
of a compatible material (e.g., high-density polyethylene - HDPE) and be sealable.[7]

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "Pyramat (6-methyl-2-propylpyrimidin-4-yl dimethylcarbamate)," and any applicable
hazard symbols.

e Segregation: Do not mix Pyramat waste with other incompatible waste streams.

Step 3: Disposal of Contaminated Materials

Any materials that have come into contact with Pyramat are also considered hazardous waste
and must be disposed of accordingly. This includes:

Weighing papers

Contaminated gloves and other disposable PPE

Absorbent materials used for spills

Empty containers

Place these items in a sealed biohazard bag or the designated hazardous waste container for
solid waste.[6]

Step 4: Empty Container Management

Empty Pyramat containers are considered hazardous waste until properly rinsed.[8] To
decontaminate empty containers, follow the "triple-rinsing" procedure:

« Initial Rinse: Empty any remaining product into the appropriate hazardous waste container.
Fill the empty container about 20-25% full with a suitable solvent (e.g., water, as specified by
your EHS office).[8] Securely cap and shake vigorously for at least 30 seconds.[8]
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o Collect Rinsate: Pour the rinsate (the rinse water) into a designated hazardous waste
container for liquid waste.[8] Allow the container to drain for an additional 30 seconds.[8]

» Repeat: Repeat the rinsing and collection process two more times.[8]

» Final Disposal: After triple-rinsing, puncture the container to prevent reuse.[9] The rinsed
container can now be disposed of as non-hazardous solid waste or recycled, in accordance
with local regulations.[8][10]

Step 5: Spill Management

In the event of a Pyramat spill:
 Isolate the Area: Immediately alert others and restrict access to the spill area.[4]

o Absorb the Spill: For liquid spills, use an inert absorbent material such as vermiculite, dry
sand, or cat litter to contain and absorb the chemical.[4][7] For solid spills, carefully sweep
up the material.[7] Do not use a vacuum cleaner.[7]

» Collect Waste: Place all contaminated absorbent materials and cleaning supplies into the
designated hazardous waste container.[7]

» Decontaminate: Clean the spill area with soap and water.[11] Collect the cleaning materials
and dispose of them as hazardous waste.

Step 6: Waste Storage and Pickup

» Store all hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.[6][11]

» Keep containers tightly closed to prevent spills or leaks.[4]

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.[12]
Ensure all institutional procedures for waste manifests and record-keeping are followed.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Pyramat.
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Caption: Logical workflow for the safe disposal of Pyramat insecticide and associated

materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 6-Methyl-2-propyl-4-pyrimidinyl N,N-dimethylcarbamate | C11H17N302 | CID 17325 -
PubChem [pubchem.ncbi.nim.nih.gov]

o 2. files.hawaii.gov [files.hawaii.gov]

* 3. epa.gov [epa.goV]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1618082?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618082?utm_src=pdf-body
https://www.benchchem.com/product/b1618082?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Pyramat
https://pubchem.ncbi.nlm.nih.gov/compound/Pyramat
https://files.hawaii.gov/hdoa/labels/8402.5.pdf
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. media.tractorsupply.com [media.tractorsupply.com]

. cdn.specialistsales.com.au [cdn.specialistsales.com.au]

. innovationtoimpact.org [innovationtoimpact.org]

. Managing Waste Pesticides: Restricted Use Pesticides [extension.sdstate.edu]

. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

°
© (0] ~ [o2] ol H

. P1-18/P1010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]
¢ 10. Disposal of Pesticides [npic.orst.edu]

e 11. cdms.net [cdms.net]

e 12. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for Pyramat Insecticidel].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618082#pyramat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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